1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochloride
Overview
Description
1-(1-Butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochloride, also known as Bemdihydrochloride, is a synthetic compound with a variety of applications in scientific research. It is a white crystalline solid that is soluble in water and slightly soluble in ethanol. Bemdihydrochloride is used as a research tool to study a range of processes, including protein-ligand interactions, enzyme activity, and cell signaling. It is also used in laboratory experiments to study the effects of certain drugs on cells and tissues.
Mechanism of Action
1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride binds to specific receptors on cells and tissues, which causes a series of biochemical and physiological changes. The exact mechanism of action is not yet fully understood, but it is believed to involve the activation of certain enzymes and the modulation of certain signaling pathways.
Biochemical and Physiological Effects
1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride has been shown to have a range of biochemical and physiological effects. It has been shown to affect the activity of certain enzymes, such as cyclooxygenase and phospholipase A2. It has also been shown to modulate the activity of certain signaling pathways, such as the MAPK/ERK pathway and the PI3K/Akt pathway. In addition, 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride has been shown to affect the expression of certain genes, such as those involved in cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride in laboratory experiments is its ability to modulate the activity of certain enzymes and signaling pathways. This makes it a useful tool for studying the effects of certain drugs on cells and tissues. However, there are some limitations to using 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride in laboratory experiments. For example, it can be difficult to control the concentration of 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride in solution. In addition, the effects of 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride can vary depending on the cell type and the experimental conditions.
Future Directions
There are a number of potential future directions for research involving 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride. These include further studies into the biochemical and physiological effects of 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride, as well as the development of new methods for synthesizing and purifying the compound. In addition, further studies could be conducted to determine the exact mechanism of action of 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride and to identify new potential applications for the compound. Finally, new methods for controlling the concentration of 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride in solution could be developed to improve the accuracy of laboratory experiments.
Synthesis Methods
1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride can be synthesized in several ways. One method is the reaction of 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine with hydrochloric acid. This reaction produces the dihydrochloride salt, which is then isolated and purified. Other methods of synthesis include the reaction of 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine with other acids, such as sulfuric acid or acetic acid.
Scientific Research Applications
1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride has a variety of applications in scientific research. It can be used to study protein-ligand interactions, enzyme activity, and cell signaling. It can also be used to study the effects of certain drugs on cells and tissues. 1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochlorideloride has been used in experiments to study the effects of drugs on the cardiovascular system, the nervous system, and the immune system. It has also been used to study the effects of drugs on cancer cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochloride' involves the reaction of 1-butyl-1H-1,3-benzodiazole-2-carboxylic acid with 2-methylpropan-2-amine in the presence of a coupling agent, followed by the formation of the dihydrochloride salt.", "Starting Materials": [ "1-butyl-1H-1,3-benzodiazole-2-carboxylic acid", "2-methylpropan-2-amine", "Coupling agent (e.g. EDC, HATU, DIC)", "Hydrochloric acid" ], "Reaction": [ "1. Dissolve 1-butyl-1H-1,3-benzodiazole-2-carboxylic acid (1 equiv) and coupling agent (1.2 equiv) in dry DMF.", "2. Add 2-methylpropan-2-amine (1.2 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "3. Quench the reaction with water and extract the product with ethyl acetate.", "4. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "5. Dissolve the crude product in hydrochloric acid and precipitate the dihydrochloride salt by adding diethyl ether.", "6. Collect the product by filtration and dry under vacuum." ] } | |
CAS RN |
2703774-34-7 |
Product Name |
1-(1-butyl-1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine dihydrochloride |
Molecular Formula |
C15H25Cl2N3 |
Molecular Weight |
318.3 |
Purity |
95 |
Origin of Product |
United States |
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